Cas no 380476-21-1 (Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate)

• Product Name: Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate
• CAS No: 380476-21-1
• MF: C₂₈H₂₄N₂O₇
• MW: 500.499367713928
• CID: 5446269
• PubChem ID: 1516674
• Update Time: 2025-06-14

Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• 380476-21-1
• METHYL 2-[((E)-2-CYANO-3-{3-ETHOXY-4-[(4-METHOXYBENZOYL)OXY]PHENYL}-2-PROPENOYL)AMINO]BENZOATE
• Z56832571
• methyl 2-[[(E)-2-cyano-3-[3-ethoxy-4-(4-methoxybenzoyl)oxyphenyl]prop-2-enoyl]amino]benzoate
• methyl 2-{2-cyano-3-[3-ethoxy-4-(4-methoxybenzoyloxy)phenyl]prop-2-enamido}benzoate
• EN300-18218928
• AKOS001009635
• STK522829
• methyl 2-{[(2E)-2-cyano-3-(3-ethoxy-4-{[(4-methoxyphenyl)carbonyl]oxy}phenyl)prop-2-enoyl]amino}benzoate
• Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate

• Inchi： 1S/C28H24N2O7/c1-4-36-25-16-18(9-14-24(25)37-27(32)19-10-12-21(34-2)13-11-19)15-20(17-29)26(31)30-23-8-6-5-7-22(23)28(33)35-3/h5-16H,4H2,1-3H3,(H,30,31)
• InChI Key： VQRUVENFEPAIRU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(=O)C(C#N)=CC1=CC=C(OC(=O)C2=CC=C(OC)C=C2)C(OCC)=C1

Computed Properties

• Exact Mass: 500.15835111g/mol
• Monoisotopic Mass: 500.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 761.7±60.0 °C(Predicted)
• pka: 10.24±0.70(Predicted)

Additional information on Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate

Recent Advances in the Study of Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate (CAS: 380476-21-1)

In recent years, the compound Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate (CAS: 380476-21-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

The primary focus of recent studies has been on the compound's role as a modulator of key biological pathways. Researchers have identified its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a well-known target in anti-inflammatory therapy. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity for COX-2 over COX-1, highlighting its potential as a novel anti-inflammatory agent.

Another significant area of research has been the compound's application in cancer therapy. A recent preclinical study conducted by a team at the National Cancer Institute explored the antitumor effects of Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate in various cancer cell lines. The results, published in Cancer Research, indicated that the compound induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Furthermore, the study reported synergistic effects when the compound was combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment regimens.

In addition to its pharmacological properties, recent advancements in the synthesis and formulation of Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate have been reported. A 2024 study in Organic Process Research & Development detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. The study emphasized the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance the sustainability of the production process. These developments are critical for scaling up production and facilitating future clinical trials.

Despite these promising findings, challenges remain in the development of Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications and prodrug strategies to overcome these limitations. For example, a recent patent application disclosed novel derivatives of the compound designed to improve its pharmacokinetic profile while retaining its biological activity.

In conclusion, Methyl 2-[[2-cyano-3-[3-ethoxy-4-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate (CAS: 380476-21-1) represents a promising candidate for therapeutic development in inflammation and oncology. The latest research underscores its potential as a multi-target agent with applications in both disease treatment and prevention. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for its integration into modern medicine.